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Compound of Interest

Sodium 1,2-dihydroxyethane-1,2-
Compound Name:

disulfonate
CAS No.: 517-21-5
Cat. No.: B146987

Get Quote

Executive Summary

Sodium 1,2-dihydroxyethane-1,2-disulfonate (CAS: 517-21-5), commonly known as the
Glyoxal Bisulfite Adduct, represents a critical stabilized form of glyoxal. While glyoxal itself is a
highly reactive, toxic, and unstable dialdehyde often supplied as a 40% aqueous solution, its
bisulfite adduct is a stable, non-volatile, water-soluble solid.

For drug development professionals, this compound serves three pivotal roles:

o Controlled Reagent: It acts as a "masked" glyoxal equivalent for the synthesis of nitrogen-
containing heterocycles (e.g., quinoxalines, imidazoles) used in pharmaceutical scaffolds.

» Metabolic Reference: It is used to study the detoxification pathways of endogenous glyoxal
via the glyoxalase system.

e Solubilizing Moiety: Its high agueous solubility and sulfonic acid groups make it a candidate
for prodrug formulations requiring rapid agueous dissolution.
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This guide details a high-purity synthesis protocol designed to minimize polymeric byproducts
and maximize the isolation of the monomeric disulfonate salt.

Chemical Identity & Properties

Property Specification
IUPAC Name Disodium 1,2-dihydroxyethane-1,2-disulfonate
Common Name Glyoxal Sodium Bisulfite Adduct
CAS Number 517-21-5 (Anhydrous), 332360-05-1 (Hydrate)
Molecular Formula (Anhydrous)
Molecular Weight 284.17 g/mol
. Highly soluble in water; Insoluble in ethanol,

Solubility )

ether, and organic solvents.

Bis-hemiacetal sulfonated backbone (
Structure

)

Synthesis Strategy: The Nucleophilic Addition
Protocol
Mechanistic Rationale

The synthesis relies on the nucleophilic addition of the bisulfite ion (

) to the carbonyl carbons of glyoxal. This reaction is reversible but thermodynamically favored
towards the adduct at lower temperatures and high concentrations.

Key Process Parameter (KPP): Temperature control is vital.

e > 60°C: Risk of glyoxal polymerization (Cannizzaro-type disproportionation) or oxidation to
glycolic acid.

e < 10°C (during addition): Reaction kinetics slow significantly, leading to incomplete
conversion before crystallization.
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Reaction Mechanism Visualization

The following diagram illustrates the stepwise addition of sodium bisulfite to glyoxal to form the
stable disulfonate.
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Figure 1: The bisulfite ion attacks the electrophilic carbonyl carbon, converting the

carbonyl to an

hydroxyl-sulfonate center.

Detailed Experimental Protocol

Safety Note: Glyoxal is a sensitizer and suspected mutagen. Sodium bisulfite releases

gas (toxic) if acidified. Perform all operations in a fume hood.

Materials

o Glyoxal (40% w/w ag. solution): 145 g (1.0 mol)
e Sodium Bisulfite (

): 220 g (2.1 mol) — Slight excess ensures complete conversion.

e Deionized Water: 400 mL

o Ethanol (95%): 600 mL — Anti-solvent for crystallization.

Step-by-Step Methodology
Step 1: Preparation of Bisulfite Solution
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e In a 1L three-necked round-bottom flask equipped with a mechanical stirrer and internal
thermometer, dissolve 220 g of Sodium Bisulfite in 400 mL of warm water (40°C).

» Why: Bisulfite has limited solubility in cold water. Starting warm ensures a homogeneous
phase for the reaction.

Step 2: Controlled Addition

o Place the flask in a water bath to maintain temperature between 35°C and 45°C.
e Add 145 g of Glyoxal (40% solution) dropwise over 30 minutes.

o Observation: The reaction is mildly exothermic. Do not allow the temperature to exceed 50°C
to prevent yellowing (impurity formation).

Step 3: Reaction Maturation

e Once addition is complete, stir the clear, colorless solution at 40°C for 60 minutes.

e Check: The solution should remain clear. Turbidity suggests inorganic salt precipitation (add
minimal water if observed).

Step 4: Crystallization (The "Salting Out" Phase)

» Remove the heat source and allow the mixture to cool to room temperature.
e Slowly add 600 mL of Ethanol while stirring vigorously.

e Mechanism: The polarity of the solvent mixture decreases, forcing the highly polar
disulfonate salt to crash out as a white crystalline solid.

e Cool the slurry to 0-5°C in an ice bath for 2 hours to maximize yield.

Step 5: Isolation and Drying

« Filter the white solid using a vacuum Buchner funnel.[1]
e Wash 1: 100 mL of 50% Ethanol/Water (cold).

e Wash 2: 100 mL of 100% Ethanol (to remove water).
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¢ Dry in a vacuum oven at 50°C for 6 hours.

o Note: Avoid temperatures >80°C during drying to prevent dehydration/decomposition.

Process Workflow Diagram

Start: Reagent Prep

Dissolve NaHSO3 in Water
(T =40°C)

:

Add Glyoxal (40%)
Dropwise (T < 50°C)

:

Stir 1 hr @ 40°C
(Complete Adduct Formation)

:

Add Ethanol & Cool to 4°C
(Crystallization)

:

Vacuum Filtration &
Ethanol Wash

Vacuum Dry @ 50°C
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Figure 2: Operational workflow emphasizing temperature control and solvent-based
crystallization.

Characterization & Quality Control

To validate the synthesis, the following analytical methods are required.

Proton NMR ( -NMR)

e Solvent:

» Expectation: A single, sharp singlet (or tight doublet depending on resolution/diastereomers)
corresponding to the methine protons (

-OH).
« Shift:

ppm.

o Impurity Check: Absence of aldehyde peak (

ppm) confirms no free glyoxal remains.

Infrared Spectroscopy (FT-IR)

e Broad Band (3200-3500

): O-H stretch (strong, due to hydroxyl groups).

e Strong Bands (1150-1250

): S=0 stretch (sulfonate group).

o Absence: No C=0 carbonyl stretch at 1720
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Elemental Analysis
For
(MW 284.17):

e Calculated: C: 8.45%, H: 1.42%, S: 22.57%
o Acceptance Criteria:

deviation.

Applications in Drug Development
Heterocycle Synthesis

The adduct is the preferred reagent for synthesizing quinoxalines (bioactive scaffolds in

oncology and virology).

e Protocol: Reacting the adduct with o-phenylenediamine eliminates the need for handling
volatile glyoxal and reduces tar formation.

Solubility Enhancement

In early-stage formulation, the 1,2-dihydroxyethane-1,2-disulfonate moiety can be engineered
into prodrugs. The sulfonate groups provide extreme hydrophilicity, potentially improving the
bioavailability of lipophilic drugs upon cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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